molecular formula C11H12O4 B8789749 2-Allyloxy-m-anisic acid CAS No. 96619-88-4

2-Allyloxy-m-anisic acid

Cat. No. B8789749
CAS RN: 96619-88-4
M. Wt: 208.21 g/mol
InChI Key: YOAIHTMTCQXBPI-UHFFFAOYSA-N
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Patent
US08466199B2

Procedure details

The reaction of methyl 2-hydroxy-3-methoxy-benzoate and allyl bromide in 2-butanone in the presence of potassium carbonate was performed as described in Example 2 to give 2-Allyloxy-3-methoxy-benzoic acid as white powder. 1H-NMR (400 MHz, d6-DMSO): 12.18 (s, —CO2H); 7.10 (m, 3 arom. H); 5.97 (m, —CH═CH2); 5.28, 5.14 (2 d-like, CH═CH2); 4.43 (d-like, CH2—CH═CH2); 3.77 (s, OCH3). 13C-NMR (100 MHz, d6-DMSO): 167.42 (C═O); 153.06; 146.24; 134.49; 127.66; 123.94; 121.07; 117.10; 115.57; 73.88; 55.93.
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Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[C:11]([O:12][CH3:13])=[CH:10][CH:9]=[CH:8][C:3]=1[C:4]([O:6]C)=[O:5].[CH2:14](Br)[CH:15]=[CH2:16].C(=O)([O-])[O-].[K+].[K+]>CC(=O)CC>[CH2:16]([O:1][C:2]1[C:11]([O:12][CH3:13])=[CH:10][CH:9]=[CH:8][C:3]=1[C:4]([OH:6])=[O:5])[CH:15]=[CH2:14] |f:2.3.4|

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See reaction.notes.procedure_details.

Outcomes

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Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.